Cas no 67634-00-8 (Allyl Amyl Glycolate)

• Product Name: Allyl Amyl Glycolate
• CAS No: 67634-00-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD03424212
• CID: 58612
• PubChem ID: 354335410
• Update Time: 2026-05-14

Allyl Amyl Glycolate Chemical and Physical Properties

Names and Identifiers

• Allyl 2-(isopentyloxy)acetate
• Allyl (3-Methylbutoxy)acetate
• ALLYL AMYL GLYCOLATE
• prop-2-enyl 2-(3-methylbutoxy)acetate
• Allyl isoamyl glycolate
• EINECS 266-803-5
• Glycolic acid 2-pentyloxy allyl ester
• Isoamyloxyacetic acid,allyl ester
• (3-Methylbutoxy)acetic Acid Allyl Ester
• Isoamyloxyacetic acid, allyl ester
• (3-Methylbutoxy)acetic acid, 2-propenyl ester
• Acetic acid, (3-methylbutoxy)-, 2-propenyl ester
• Glycolic acid 2-pentyloxy allyl ester (natural)
• Acetic acid, 2-(3-methylbutoxy)-, 2-propen-1-yl ester
• Prop-2-en-1-yl (3-methylbutoxy)acetate
• W
• Allyl Amyl Glycolate

• MDL： MFCD03424212
• Inchi： 1S/C10H18O3/c1-4-6-13-10(11)8-12-7-5-9(2)3/h4,9H,1,5-8H2,2-3H3
• InChI Key： XCWPXUNHSPOFGV-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C(=O)OC([H])([H])C([H])=C([H])[H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 186.12600
• Monoisotopic Mass: 186.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Transparent colorless liquid
• Density: 0.937
• Melting Point: -23
• Boiling Point: 206-226 ºC
• Flash Point: 205 ºF
• Refractive Index: 1.4317
• PSA: 35.53000
• LogP: 1.77830

Allyl Amyl Glycolate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：AI8988000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Allyl Amyl Glycolate

Comprehensive Guide to Allyl Amyl Glycolate (CAS No. 67634-00-8): Properties, Applications, and Industry Trends

Allyl Amyl Glycolate (CAS No. 67634-00-8) is a versatile ester compound widely recognized in the fragrance and flavor industry for its unique fruity, green, and slightly floral aroma. This organic compound, also referred to as Allyl isoamyl glycolate or 3-Allyloxy-2-methylpropyl 2-methylpropanoate, is a key ingredient in perfumery due to its ability to enhance tropical and berry-like accords. Its molecular structure combines allyl and amyl groups with glycolic acid, resulting in a high-impact aroma chemical with excellent stability in formulations.

In recent years, the demand for sustainable fragrance ingredients has surged, driven by consumer preferences for eco-friendly products. Allyl Amyl Glycolate aligns with this trend as it can be synthesized using green chemistry principles, reducing environmental impact. Perfumers often search for "long-lasting fruity notes" or "how to create tropical fragrances," where this compound serves as a critical building block. Its compatibility with other flavor and fragrance chemicals like ethyl maltol or gamma-decalactone makes it a favorite among formulators.

The compound's technical specifications reveal a clear to pale yellow liquid with a boiling point of approximately 220°C and a density of ~0.95 g/cm³. Its low volatility and excellent tenacity make it ideal for base notes in perfumes, while its solubility in alcohols and oils ensures easy incorporation into cosmetic formulations. Industry professionals frequently inquire about "alternatives to synthetic musk" or "vegan-friendly fragrance additives," areas where Allyl Amyl Glycolate offers viable solutions due to its non-animal origin and customizable intensity.

Beyond perfumery, Allyl Amyl Glycolate finds applications in food flavorings, particularly in berry-flavored products and tropical beverage enhancers. The rise of "clean label flavors" has increased interest in esters like this that can replicate natural tastes without artificial additives. Research indicates synergistic effects when combined with other fruit esters such as isoamyl acetate or ethyl butyrate, creating complex flavor profiles for gummies, candies, and alcoholic beverages.

From a regulatory standpoint, Allyl Amyl Glycolate complies with IFRA (International Fragrance Association) standards and is generally recognized as safe (GRAS) for use in specified concentrations. Quality control measures focus on maintaining high purity levels (>98%) to ensure consistency in olfactory performance. Manufacturers emphasize "GC-MS analysis" and "organoleptic testing" as critical quality indicators, addressing common buyer concerns about batch-to-batch variation.

Innovation in delivery systems has expanded the utility of Allyl Amyl Glycolate, particularly in microencapsulated fragrances for fabric conditioners and slow-release air fresheners. The compound's molecular weight (184.24 g/mol) and polarity make it suitable for these advanced applications. With growing interest in "smart fragrance technology" and "mood-enhancing scents," this ingredient continues to gain traction in functional fragrance development.

Market analysis shows increasing procurement of Allyl Amyl Glycolate from specialty chemical suppliers in Europe and Asia, with particular demand from niche perfumery houses and natural cosmetic brands. The compound's balance of affordability and performance makes it a staple in both mass-market and luxury product lines. Technical inquiries often focus on its "flash point" (≥100°C) and "refractive index" (1.428-1.438 at 20°C) for safety and formulation purposes.

Future developments may explore biocatalytic production methods for Allyl Amyl Glycolate to further improve sustainability. As the industry moves toward "carbon-neutral fragrance ingredients" and "biodegradable aroma chemicals," this compound's molecular structure presents opportunities for innovation. Current research examines its potential in pheromone-like formulations and aromatherapy blends, responding to consumer interest in "fragrance psychology" and "scent-based wellness."